4-(isopropylthio)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
Description
4-(isopropylthio)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide is a chemical compound that has attracted attention from researchers due to its potential applications in various fields of scientific research. This compound has been synthesized and studied for its possible role as an inhibitor of specific enzymes and as a potential therapeutic agent for various diseases.
Scientific Research Applications
Heterocyclic Synthesis
Benzo[b]thiophen-2-yl-hydrazonoesters, synthesized through coupling with various components, demonstrate the potential for producing a range of heterocyclic compounds, including pyrazole, isoxazole, pyrimidine, triazine, and others. These findings illustrate the versatility of thiophene-based compounds in heterocyclic synthesis (Mohareb et al., 2004).
Anticancer and Anti-inflammatory Agents
Research has shown the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from related compounds, demonstrating significant anti-inflammatory and analgesic properties. This highlights the role of benzofuran derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Antifungal Agents
The synthesis of 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their derivatives, which have shown potential as antifungal agents, indicates the utility of thiazole derivatives in antifungal drug development (Narayana et al., 2004).
Antitumor Activity
A study on 1H-benzofuro[3,2-c]pyrazole derivatives revealed that some compounds exhibit significant tumor cell growth inhibitory activity. This underscores the potential of benzofuran derivatives in cancer therapy (Cui et al., 2019).
properties
IUPAC Name |
N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3S2/c1-13(2)29-16-9-7-14(8-10-16)21(25)24-22-23-17(12-28-22)19-11-15-5-4-6-18(26-3)20(15)27-19/h4-13H,1-3H3,(H,23,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKGOWRIAWPUMAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(isopropylthio)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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